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Chemical Profile of C.I. Disperse Red 19

The table below summarizes the key identifiers and properties of C.I. Disperse Red 19 (CAS No. 2734-52-

3) [1] [2].

Property Description

CAS Number 2734-52-3

Molecular Formula C₁₆H₁₈N₄O₄

Molecular Weight 330.34 g/mol

Physical Form Dark purple to dark red-brown crystalline powder [1]

Melting Point >300 °C [1]

Water Solubility 234.5 μg/L at 25°C [1]

Dye Content Available in 97% and 95% purity grades [1]
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Cost Information

The table below shows pricing from two suppliers. Note that prices are for different purities and package

sizes, making direct comparison difficult [1].

Supplier Product Description Package Size Price

Sigma-Aldrich Disperse Red 19 (Dye content 97 %) 5 g $88.10

American Custom Chemicals DISPERSE RED 19 (95.00%) 5 mg $497.75

Experimental Protocol: HPLC Analysis

For researchers needing to identify or quantify C.I. Disperse Red 19 in a mixture, here is a high-

performance liquid chromatography (HPLC) method cited in the search results [2].

Application: Analysis of C.I. Disperse Red 19.

Column: Newcrom R1 (a reverse-phase column with low silanol activity). The method is scalable
and can also be adapted for fast UPLC using columns with 3 µm particles [2].

Mobile Phase: Composed of acetonitrile (MeCN), water, and phosphoric acid [2].
MS-Compatibility: For mass-spectrometry compatible applications, phosphoric acid should be

replaced with formic acid [2].
Detection: The method uses a UV-Vis detector, with the analyte's maximum absorption wavelength

(λmax) noted at 495 nm in other contexts [1].

The following workflow diagram outlines the key steps of this analytical method:
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Start HPLC Analysis

Prepare Mobile Phase:
Acetonitrile, Water, Phosphoric Acid

Use Newcrom R1 HPLC Column

MS-Compatible?

Replace Phosphoric Acid
with Formic Acid

Yes

Inject Sample and Analyze

No

Analyze Results

Click to download full resolution via product page

Information Gaps and Suggestions

A true cost-effectiveness comparison requires data that is not available in the current search results. Key

missing information includes:
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Performance Data for Alternatives: No direct experimental data comparing the dyeing performance,

color fastness (e.g., to washing, light, rubbing), or stability of C.I. Disperse Red 19 against other red
disperse dyes.

Comprehensive Cost Analysis: The available prices are isolated data points. A proper analysis
would require cost-per-gram at scale for C.I. Disperse Red 19 and its competitors, factoring in

application costs (e.g., amount required to achieve a specific color depth).
Specific Application Context: Cost-effectiveness is highly dependent on the application, such as the

type of fiber (polyester, nylon) or use in non-linear optical (NLO) materials [1].

To proceed with your comparison, I suggest:

Consult Specialized Suppliers: Reach out to major chemical and dye suppliers directly for technical

data sheets and bulk pricing for C.I. Disperse Red 19 and comparable dyes like Disperse Red 60,
Red 167, or Red 343 [3] [4] [5].

Search Academic Databases: Look for scientific papers that conduct comparative studies on
disperse dyes, focusing on metrics like "color strength," "% exhaustion," and "fastness properties."

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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